Cas no 1699-58-7 (3,4-Dibenzyloxybenzyl Alcohol)

• Product Name: 3,4-Dibenzyloxybenzyl Alcohol
• CAS No: 1699-58-7
• MF: C₂₁H₂₀O₃
• MW: 320.381706237793
• CID: 209532
• PubChem ID: 74338
• Update Time: 2025-06-11

3,4-Dibenzyloxybenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3,4-bis(phenylmethoxy)-
• [3,4-bis(phenylmethoxy)phenyl]methanol
• 3,4-bis(benzyloxy)benzyl alcohol
• 3,4-bis(benzyloxy)benzenemethanol
• 3,4-dibenzyloxy benzylalcohol
• Benzyl alcohol,4,5-dibenzyloxy
• 3,4-Bis(phenylmethoxy)benzenemethanol
• NSC 145670
• 3,4-Dibenzyloxybenzyl alcohol
• (3,4-BIS-BENZYLOXY-PHENYL)-METHANOL
• NSC145670
• MFCD00192862
• EINECS 216-926-5
• SCHEMBL584781
• NS00025573
• 4JHA3J38EP
• AKOS001358003
• E87902
• Benzenemethanol, 3,4-bis(phenylmethoxy)-
• 1699-58-7
• 3,4-Bisbenzyloxybenzyl alcohol
• CS-0378179
• Benzyl alcohol, 3,4-bis(benzyloxy)-
• SY333599
• NSC-145670
• DTXSID30168768
• 1,2-Dibenzyloxy-4-(hydroxymethyl)benzene
• Z235448456
• (3,4-Bis(benzyloxy)phenyl)methanol
• [3,4-Bis(benzyloxy)phenyl]methanol #
• [3,4-Bis(benzyloxy)phenyl]methanol
• Benzyl alcohol, 4,5-dibenzyloxy-
• 3,4-Dibenzyloxybenzyl Alcohol

• Inchi： 1S/C21H20O3/c22-14-19-11-12-20(23-15-17-7-3-1-4-8-17)21(13-19)24-16-18-9-5-2-6-10-18/h1-13,22H,14-16H2
• InChI Key： LADVXQNFPXBLDY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(CO)C=CC=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.14100
• Monoisotopic Mass: 320.141245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 1.175
• Boiling Point: 494.4°Cat760mmHg
• Flash Point: 252.8°C
• Refractive Index: 1.614
• PSA: 38.69000
• LogP: 4.33690

Additional information on 3,4-Dibenzyloxybenzyl Alcohol

3,4-Dibenzyloxybenzyl Alcohol (CAS No. 1699-58-7): A Comprehensive Overview of Its Properties and Applications

3,4-Dibenzyloxybenzyl Alcohol (CAS No. 1699-58-7) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, fragrance synthesis, and advanced material science. This benzyl alcohol derivative features a unique molecular structure with two benzyloxy groups attached to a benzene ring, making it a valuable building block in synthetic chemistry. Researchers and industries increasingly focus on this compound due to its role in developing high-performance polymers and bioactive molecules, aligning with trends in sustainable chemistry and green synthesis.

The compound’s chemical stability and solubility in organic solvents make it ideal for use in multistep organic synthesis. Recent studies highlight its utility in creating UV-absorbing materials and antioxidant agents, addressing growing demands in cosmetics and functional coatings. A surge in searches for "3,4-Dibenzyloxybenzyl Alcohol uses" and "CAS 1699-58-7 suppliers" reflects its commercial relevance. Notably, its low toxicity profile distinguishes it from other benzyl derivatives, appealing to industries prioritizing eco-friendly alternatives.

From a technical perspective, 3,4-Dibenzyloxybenzyl Alcohol exhibits a melting point range of 80–85°C and a molecular weight of 304.36 g/mol. Its synthesis typically involves selective benzylation of dihydroxybenzyl precursors, a process optimized for high yield and minimal byproducts. Analytical techniques like HPLC and NMR spectroscopy confirm its purity, critical for applications in drug formulation where impurity control is paramount. Discussions in forums often center on "how to purify 3,4-Dibenzyloxybenzyl Alcohol" or "its role in peptide coupling," underscoring its niche yet expanding utility.

Innovations in catalytic hydrogenation have further enhanced the compound’s accessibility, reducing production costs. Environmental regulations favoring halogen-free flame retardants have also spurred interest, as its derivatives show promise in this sector. With a boiling point exceeding 300°C, it suits high-temperature processes, a feature highlighted in patents related to heat-resistant adhesives. The keyword "3,4-Dibenzyloxybenzyl Alcohol price" trends in procurement databases, reflecting its economic significance.

In conclusion, 3,4-Dibenzyloxybenzyl Alcohol (CAS No. 1699-58-7) bridges academic research and industrial innovation. Its adaptability to green chemistry principles and compatibility with biodegradable polymers position it as a compound of future interest. As sustainability drives material science, this alcohol’s role in non-toxic plasticizers and renewable energy materials will likely expand, answering search queries like "biobased alternatives to 3,4-Dibenzyloxybenzyl Alcohol" and "scalable synthesis methods."